Cas no 1094510-56-1 (2-(3-Bromo-5-fluorophenyl)pyrrolidine)

• Product Name: 2-(3-Bromo-5-fluorophenyl)pyrrolidine
• CAS No: 1094510-56-1
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 4571383
• PubChem ID: 43248233
• Update Time: 2025-06-09

2-(3-Bromo-5-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-5-FLUOROPHENYL)PYRROLIDINE
• N13060
• Z2752198669
• 2-(3-Bromo-5-fluorophenyl)pyrrolidine

• Inchi： 1S/C10H11BrFN/c11-8-4-7(5-9(12)6-8)10-2-1-3-13-10/h4-6,10,13H,1-3H2
• InChI Key： JEKYNEMKKWJZOX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CCCN1)F

Computed Properties

• Exact Mass: 243.006
• Monoisotopic Mass: 243.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-Bromo-5-fluorophenyl)pyrrolidine

Professional Introduction to Compound with CAS No. 1094510-56-1 and Product Name: 2-(3-Bromo-5-fluorophenyl)pyrrolidine

The compound with the CAS number 1094510-56-1 and the product name 2-(3-Bromo-5-fluorophenyl)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromo and fluoro substituents on the phenyl ring, combined with the pyrrolidine core, endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

Recent research in the domain of 2-(3-Bromo-5-fluorophenyl)pyrrolidine has highlighted its role as a versatile intermediate in the synthesis of biologically active molecules. The bromo and fluoro groups are particularly noteworthy, as they provide reactive sites for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The pyrrolidine ring itself is a common motif in many pharmacologically relevant compounds. Its cyclic structure contributes to favorable pharmacokinetic properties, including improved solubility and metabolic stability. This makes 2-(3-Bromo-5-fluorophenyl)pyrrolidine an attractive scaffold for developing novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting certain enzyme targets that are implicated in inflammatory diseases and cancer.

In the context of modern drug discovery, the incorporation of fluorine atoms into molecular structures is a well-established strategy to modulate bioavailability and binding affinity. The fluorine atom in 2-(3-Bromo-5-fluorophenyl)pyrrolidine not only enhances metabolic stability but also participates in specific interactions with biological targets, thereby improving drug efficacy. Similarly, the bromo substituent can be utilized for further derivatization, allowing chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

One of the most compelling aspects of 2-(3-Bromo-5-fluorophenyl)pyrrolidine is its potential as a building block for next-generation therapeutics. Researchers have leveraged its structural features to develop novel inhibitors targeting kinases and other enzymes involved in signal transduction pathways. These pathways are frequently dysregulated in various diseases, making them prime targets for intervention. The compound's ability to modulate these pathways without significant off-target effects is a testament to its synthetic elegance and biological relevance.

The synthesis of 2-(3-Bromo-5-fluorophenyl)pyrrolidine itself exemplifies the cutting-edge techniques employed in modern organic chemistry. The process typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact. Such innovations are crucial for sustainable drug development.

Recent publications have demonstrated the utility of 2-(3-Bromo-5-fluorophenyl)pyrrolidine in designing small-molecule probes for biochemical studies. These probes are essential tools for understanding the mechanisms of action of various enzymes and receptors at a molecular level. By using this compound as a starting point, researchers can generate libraries of derivatives that exhibit diverse biological activities. This approach has been particularly fruitful in identifying novel therapeutic candidates for neurological disorders.

The future prospects of 2-(3-Bromo-5-fluorophenyl)pyrrolidine are promising, given its versatility and potential applications across multiple therapeutic areas. As computational methods improve, virtual screening techniques can be employed to predict new derivatives with enhanced pharmacological properties. This synergy between experimental chemistry and computational biology is likely to accelerate the discovery of next-generation drugs derived from this scaffold.

In conclusion, 2-(3-Bromo-5-fluorophenyl)pyrrolidine (CAS No. 1094510-56-1) stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts worldwide. As research continues to uncover new applications for this compound, it is poised to play an even greater role in developing innovative therapies for human health.